Cas no 39002-30-7 (1-Amino-1-deoxy-D-fructose hydrochloride)

1-Amino-1-deoxy-D-fructose hydrochloride is a chemically modified carbohydrate derivative, commonly referred to as fructoseamine hydrochloride. This compound is of interest in glycochemistry and biochemical research due to its role as a precursor in the synthesis of advanced glycation end-products (AGEs) and other biologically relevant molecules. Its hydrochloride salt form enhances stability and solubility, facilitating handling in experimental applications. The compound is particularly useful in studies involving non-enzymatic glycosylation (Maillard reaction) and metabolic pathways related to diabetes and aging. Its well-defined structure and reactivity make it a valuable tool for investigating carbohydrate-protein interactions and developing glycoconjugate-based therapeutics.
1-Amino-1-deoxy-D-fructose hydrochloride structure
39002-30-7 structure
Product Name:1-Amino-1-deoxy-D-fructose hydrochloride
CAS No:39002-30-7
MF:C6H14ClNO5
MW:215.632061481476
MDL:MFCD27981318
CID:2950930
PubChem ID:329768794
Update Time:2025-10-28

1-Amino-1-deoxy-D-fructose hydrochloride Chemical and Physical Properties

Names and Identifiers

    • D-异葡萄糖胺盐酸盐
    • D-Isoglucosamine hydrochloride
    • 1-Amino-1-deoxy-D-fructose hydrochloride
    • (3S,4R,5R)-1-Amino-3,4,5,6-tetrahydroxyhexan-2-one hydrochloride
    • DS-10304
    • 1-Amino-1-deoxy-D-fructose (hydrochloride)
    • AKOS027253155
    • PD131200
    • (3S,4R,5R)-1-Amino-3,4,5,6-tetrahydroxyhexan-2-onehydrochloride
    • SCHEMBL8532720
    • (3S,4R,5R)-1-amino-3,4,5,6-tetrahydroxyhexan-2-one;hydrochloride
    • D96051
    • Fructosamine (hydrochloride)
    • CS-0514588
    • HY-W414321
    • 1-Amino-1-deoxy-D-fructose hydrochloride, 95%
    • D-Isoglucosamine Hydrochloride;
    • MFCD27981318
    • 39002-30-7
    • 1-Amino-1-deoxy-D-fructose HCl
    • MDL: MFCD27981318
    • Inchi: 1S/C6H13NO5.ClH/c7-1-3(9)5(11)6(12)4(10)2-8;/h4-6,8,10-12H,1-2,7H2;1H/t4-,5-,6-;/m1./s1
    • InChI Key: BXEJEZFWNIJRIM-RWOHWRPJSA-N
    • SMILES: Cl.O[C@@H]([C@@H](C(CN)=O)O)[C@@H](CO)O

Computed Properties

  • Exact Mass: 215.0560502 g/mol
  • Monoisotopic Mass: 215.0560502 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 151
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 215.63
  • Topological Polar Surface Area: 124

Experimental Properties

  • Melting Point: 118-123 °C

1-Amino-1-deoxy-D-fructose hydrochloride Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • Storage Condition:2-8°C

1-Amino-1-deoxy-D-fructose hydrochloride Pricemore >>

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Additional information on 1-Amino-1-deoxy-D-fructose hydrochloride

1-Amino-1-deoxy-D-fructose hydrochloride: A Comprehensive Overview

1-Amino-1-deoxy-D-fructose hydrochloride, also known by its CAS number 39002-30-7, is a unique organic compound with significant applications in various scientific and industrial fields. This compound is a derivative of D-fructose, a naturally occurring sugar, and has been extensively studied for its potential in pharmaceuticals, food additives, and biochemical research. The structure of this compound is characterized by the substitution of the hydroxyl group at the anomeric position of D-fructose with an amino group, resulting in a deoxy configuration. This structural modification imparts unique chemical and biological properties to the compound.

The synthesis of 1-Amino-1-deoxy-D-fructose hydrochloride involves a series of chemical transformations starting from D-fructose. The process typically includes dehydration, followed by nucleophilic substitution to introduce the amino group. The final step involves protonation to form the hydrochloride salt, which is more stable and soluble compared to the free base. This compound is often used in its hydrochloride form due to its enhanced solubility in water, making it suitable for various applications where solubility is a critical factor.

Recent studies have highlighted the potential of 1-Amino-1-deoxy-D-fructose hydrochloride as a precursor for synthesizing bioactive molecules. For instance, researchers have explored its role in the development of novel anti-diabetic agents. The compound's ability to modulate glucose uptake and metabolism has been extensively investigated, with promising results indicating its potential as a therapeutic agent for managing metabolic disorders. Additionally, this compound has been utilized in the synthesis of advanced materials, such as biodegradable polymers, which have applications in drug delivery systems and tissue engineering.

In the food industry, 1-Amino-1-deoxy-D-fructose hydrochloride has gained attention as a natural sweetener and flavor enhancer. Its unique taste profile and stability under various processing conditions make it an ideal candidate for use in food formulations. Furthermore, this compound has been studied for its antioxidant properties, which could be exploited to develop functional foods with enhanced shelf life and health benefits.

The biochemical properties of 1-Amino-1-deoxy-D-fructose hydrochloride have also been explored in the context of glycomics research. Glycomics, the study of carbohydrate structures and their functions, has seen significant advancements in recent years due to the availability of advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. This compound serves as a valuable tool in understanding the role of carbohydrates in cellular communication and disease progression.

In conclusion, 1-Amino-1-deoxy-D-fructose hydrochloride, with its CAS number 39002-30-7, is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional properties make it an invaluable resource for researchers and industry professionals alike. As ongoing research continues to uncover new potentials for this compound, it is poised to play an even more significant role in advancing scientific and technological innovations.

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